Cas no 174775-48-5 (ethyl 5-amino-1-benzofuran-2-carboxylate)

ethyl 5-amino-1-benzofuran-2-carboxylate Properties

Names and Identifiers

• Ethyl 5-amino-1-benzofuran-2-carboxylate
• Ethyl 5-Aminobenzofuran-2-Carboxylate
• 2-Benzofurancarboxylicacid, 5-amino-, ethyl ester
• Ethyl 5-aminobenzo[b]furan-2-carboxylate
• 5-Aminobenzofuran-2-carboxylic Acid Ethyl Ester
• Vilazodone INT 5
• 5-Amino-2-(ethoxycarbonyl)-1-benzofuran
• ethyle5-aminobenzo[b]furan-2-carboxylate
• Ethyl 5-amino-1-benzofuran-2-carboxylate (en)
• 2-Benzofurancarboxylicacid,5-amino-,ethylester(9CI)
• 5-Amino-2-(ethoxycarbonyl)-1-benzofuran, Ethyl 5-amino-1-benzofuran-2-carboxylate
• 2-BENZOFURANCARBOXYLIC ACID, 5-AMINO-, ETHYL ESTER
• ethyl 5-aminobenzo[d]furan-2-carboxylate
• PubChem23808
• ethylaminobenzofurancarboxylate
• KSC494O5F
• YFFLLDHEEWSHQG-UHFFFAOYSA-N
• 5-Aminobenzofuran-2-carboxylicacid ethyl ester
• ETHYL 5-AMINOBENZOFURAN-2-CARBOXYLATE
• ethyl 5-amino-1-benzofuran-2-carboxylate
• BCP12350
• ETHYL5-AMINOBENZOFURAN-2-CARBOXYLATE
• ethyl 5-amino-2-benzofurancarboxylate
• J-521106
• AC-25876
• DTXSID60431558
• PB17511
• EN300-211182
• AKOS005072009
• SCHEMBL2255398
• ethyl-5-amino-1-benzofuran-2-carboxylate
• CB-0818
• 174775-48-5
• 5-AMINO-BENZOFURAN-2-CARBOXYLIC ACID ETHYL ESTER
• SY024777
• CS-M1412
• FT-0680785
• AM84613
• MFCD08275091
• QNA7K2K6RX
• UNII-QNA7K2K6RX
• P10580
• E1138
• DTXCID10382389
• Ethyl 5-aminobenzofuran-2-carboxylate
• Ethyl 5-Amino-1-benzofuran-2-carboxylate
• DB-064972
• 5-Aminobenzofuran-2-carboxylic acid ethyl ester; Ethyl 5-aminobenzofuran-2-carboxylate;
• 5-aminobenzofuran-2-carboxylic acid ethyl ester
• ethyl-5-aminobenzofuran-2-carboxylate
• 2-Benzofurancarboxylicacid, 5-aMino-, ethyl ester
• +Expand

• MDL： MFCD08275091
• InChIKey： YFFLLDHEEWSHQG-UHFFFAOYSA-N
• Inchi： 1S/C11H11NO3/c1-2-14-11(13)10-6-7-5-8(12)3-4-9(7)15-10/h3-6H,2,12H2,1H3
• SMILES： O1C(C(=O)OC([H])([H])C([H])([H])[H])=C([H])C2C([H])=C(C([H])=C([H])C1=2)N([H])[H]

Computed Properties

• Exact Mass: 205.073893g/mol
• Surface Charge: 0
• XLogP3: 2.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 205.073893g/mol
• Monoisotopic Mass: 205.073893g/mol
• Topological Polar Surface Area: 65.5Ų
• Heavy Atom Count: 15
• Complexity: 244
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.77290
• PSA: 65.46000
• Refractive Index: 1.617
• Boiling Point: 348.1°C at 760 mmHg
• Melting Point: 62.0 to 66.0 deg-C
• Flash Point: 164.3°C
• Density: 1.258

ethyl 5-amino-1-benzofuran-2-carboxylate Security Information

• Dangerous goods sign： Xi
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Signal Word：Warning
• HazardClass：IRRITANT

ethyl 5-amino-1-benzofuran-2-carboxylate Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%